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Compound of Interest

Compound Name: 6-Chlorophenanthridine

Cat. No.: B098449 Get Quote

An In-Depth Technical Guide to the Safe Handling of 6-Chlorophenanthridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-
Chlorophenanthridine (CAS No. 15679-03-5), a heterocyclic compound utilized in

pharmaceutical research and fine chemical synthesis.[1] Due to its potential toxicity, strict

adherence to safety protocols is imperative. This document outlines the known hazards,

exposure controls, and handling procedures to ensure the safety of laboratory personnel.

Physicochemical and Toxicological Profile
A summary of the physical, chemical, and known toxicological properties of 6-
Chlorophenanthridine is presented below. It is critical to note that comprehensive

toxicological data, such as specific LD50 or LC50 values, are not readily available in the public

domain. Therefore, this compound should be handled as a substance with significant potential

for acute toxicity.

Table 1: Physical and Chemical Properties of 6-
Chlorophenanthridine
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Property Value Source(s)

CAS Number 15679-03-5 [2][3]

Molecular Formula C13H8ClN [2][3]

Molecular Weight 213.66 g/mol [3]

Appearance Light beige solid [4]

Melting Point 104 - 107 °C (219 - 225 °F) [5]

Boiling Point 349 °C (660 °F) at 1,025 hPa [5]

Purity ≥ 95% [4]

Table 2: GHS Hazard Classification for 6-
Chlorophenanthridine
The Globally Harmonized System (GHS) classification for 6-Chlorophenanthridine indicates

several significant hazards.[3][5]

Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral
H301: Toxic if

swallowed
Danger 💀

Skin

Corrosion/Irritation

H315: Causes skin

irritation
Warning ❗

Serious Eye

Damage/Eye Irritation

H318: Causes serious

eye damage
Danger corrosion

Specific Target Organ

Toxicity (Single

Exposure)

H335: May cause

respiratory irritation
Warning ❗

Note: The GHS classification is based on aggregated data from multiple sources and may vary

slightly between suppliers.[3]
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Safe Handling and Experimental Workflow
A systematic approach to handling 6-Chlorophenanthridine is essential to minimize exposure

risk. The following workflow diagram outlines the critical steps from receipt of the compound to

its final disposal.

Safe Handling Workflow for 6-Chlorophenanthridine

Preparation and Engineering Controls

Compound Handling

Post-Handling and Disposal

Preparation Verify availability of SDS and emergency equipment (spill kit, eyewash station, safety shower). Don appropriate Personal Protective Equipment (PPE). Prepare a designated work area within a certified chemical fume hood.

Weighing Use a containment balance or weigh the compound on a disposable weigh boat within the fume hood. Handle with non-sparking tools.

Proceed to handling

Dissolution Add solvent to the vessel containing the compound slowly to avoid splashing. Ensure the vessel is appropriately labeled.

Decontamination Clean all surfaces and equipment with an appropriate solvent and deactivating agent if available. Dispose of cleaning materials as hazardous waste.

After experiment

Waste Disposal Segregate all contaminated materials (gloves, weigh boats, pipette tips) into a designated, labeled hazardous waste container. Dispose of waste according to institutional and local regulations.
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Click to download full resolution via product page

Caption: A flowchart illustrating the key stages for the safe handling of 6-
Chlorophenanthridine.

Detailed Experimental Protocols and Precautions
Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are the primary barriers to

exposure.

Table 3: Exposure Controls and Personal Protection
Control Measure Specification Rationale

Engineering Controls Certified Chemical Fume Hood
To prevent inhalation of the

powdered compound.[5]

Eye/Face Protection
Chemical safety goggles and a

face shield

To protect against splashes

and airborne particles.[2]

Hand Protection
Nitrile or other chemically

resistant gloves
To prevent skin contact.[2]

Skin and Body Protection

Laboratory coat, closed-toe

shoes, and additional

protective clothing as needed

To prevent accidental skin

exposure.[2]

Respiratory Protection

Required when dusts are

generated, and engineering

controls are insufficient

To prevent respiratory tract

irritation.[5][6]

General Handling Protocol
The following is a generalized protocol for handling powdered 6-Chlorophenanthridine in a

research setting.

Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.[6]
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Have a designated waste container ready for all contaminated disposable items.

Confirm that a spill kit is readily accessible.

Weighing the Compound:

Perform all weighing operations within the fume hood.

To minimize the dispersal of the powder, turn off the fume hood sash airflow during the

weighing process if using a sensitive balance, and turn it back on immediately after.

Use a disposable weigh boat or paper.

Carefully transfer the weighed compound into the reaction vessel.

Dissolution:

Add the desired solvent to the vessel containing the 6-Chlorophenanthridine.

If sonication or heating is required, ensure the vessel is properly sealed or equipped with a

condenser to prevent the release of vapors.

Post-Handling and Decontamination:

Wipe down the balance and surrounding surfaces with a damp cloth or paper towel to

remove any residual powder.

Decontaminate all non-disposable equipment that came into contact with the compound.

Dispose of all contaminated disposable items (weigh boats, gloves, paper towels) in the

designated hazardous waste container.[5]

Storage and Stability
Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place.[5][6]

The recommended storage temperature is typically on the product label.

Stability: The product is stable under normal handling and storage conditions.[2]
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Incompatible Materials: Avoid strong oxidizing agents.[2]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

In case of skin contact: Immediately wash skin with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops or persists.[2]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[2]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid breathing dust. Wear appropriate personal protective equipment as outlined in Table 3.

[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[5]

Methods for Cleaning Up: Carefully sweep up the spilled solid, avoiding dust generation, and

place it in a suitable, closed container for disposal.[5][6] Clean the spill area thoroughly with

a suitable solvent and then with soap and water.

Waste Disposal
All waste materials contaminated with 6-Chlorophenanthridine must be treated as hazardous

waste.[5] Disposal should be carried out by a licensed waste disposal company in accordance
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with all applicable federal, state, and local regulations. Do not dispose of it in the sanitary

sewer system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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